Cas no 3402-81-1 (Naphthalene, 1-(4-nitrophenoxy)-)

• Product Name: Naphthalene, 1-(4-nitrophenoxy)-
• CAS No: 3402-81-1
• MF: C₁₆H₁₁NO₃
• MW: 265.263444185257
• CID: 1461420
• PubChem ID: 762479
• Update Time: 2025-04-20

Naphthalene, 1-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-(4-nitrophenoxy)-
• SEGARSYGUBYPOK-UHFFFAOYSA-N
• Oprea1_813784
• 3402-81-1
• 1-(4-nitrophenoxy)naphthalene
• SR-01000393878-1
• 4-(alpha-naphthoxy)-nitrobenzene
• EU-0033628
• SR-01000393878
• SCHEMBL347599
• AKOS001589737
• STK252487

• Inchi： 1S/C16H11NO3/c18-17(19)13-8-10-14(11-9-13)20-16-7-3-5-12-4-1-2-6-15(12)16/h1-11H
• InChI Key： SEGARSYGUBYPOK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C1=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 265.07393
• Monoisotopic Mass: 265.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37